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Compound of Interest

Compound Name: ACP-5862

Cat. No.: B15576088

For researchers and drug development professionals, ensuring laboratory safety and proper
chemical handling is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of ACP-5862, a major active metabolite of Acalabrutinib.
Adherence to these procedures is critical for minimizing environmental impact and ensuring a
safe laboratory environment.

Immediate Safety and Handling

Before beginning any disposal procedures, it is crucial to handle ACP-5862 with appropriate
care. The following personal protective equipment (PPE) should be worn:

Respiratory Protection: A self-contained breathing apparatus is recommended, especially in
situations where dust formation is possible.[1]

Hand Protection: Wear surgical gloves.[1]

Eye Protection: Safety goggles should be worn.

Protective Clothing: A lab coat is essential to protect from accidental spills.

All handling of ACP-5862 and its waste should be conducted in a well-ventilated area, such as
a chemical fume hood.[1]

Step-by-Step Disposal Protocol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15576088?utm_src=pdf-interest
https://www.benchchem.com/product/b15576088?utm_src=pdf-body
https://www.benchchem.com/product/b15576088?utm_src=pdf-body
https://www.kmpharma.in/download_msds/688
https://www.kmpharma.in/download_msds/688
https://www.benchchem.com/product/b15576088?utm_src=pdf-body
https://www.kmpharma.in/download_msds/688
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576088?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The primary recommended method for the disposal of ACP-5862 is incineration.[1] This
process should be carried out in accordance with all applicable federal, state, and local
environmental regulations. The following steps provide a procedural guide for the safe disposal
of ACP-5862 waste.

» Waste Identification and Segregation:

o Identify all waste streams containing ACP-5862, including unused product, solutions, and
contaminated labware (e.g., pipette tips, vials, and cleaning materials).

o Segregate ACP-5862 waste from other incompatible chemical wastes to prevent
hazardous reactions.

e Waste Collection and Containerization:

o Use appropriately labeled, leak-proof, and chemically compatible containers for collecting
ACP-5862 waste.[2]

o Ensure containers are kept closed except when adding waste.[3]
o Do not overfill waste containers; fill to no more than three-quarters of their capacity.[4]
e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the specific contents,
including "ACP-5862."

o Include the accumulation start date on the label.[5]

e Storage:
o Store waste containers in a designated, well-ventilated, and secure area.[2][5]
o Maintain separation of incompatible waste types using physical barriers.[2]

e Disposal:

o Arrange for the collection of the hazardous waste by a licensed disposal company.
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o ACP-5862 can be incinerated.[1]

o Under no circumstances should ACP-5862 be disposed of down the drain or in regular
trash.[2][3]

Accidental Release Measures
In the event of a spill, the following measures should be taken:

o Personal Precautions: Wear a self-contained breathing apparatus and avoid dust formation.

[1]

o Spill Cleanup: Wash the spill area with plenty of water and ensure adequate ventilation.[1]

Summary of Key Information

Parameter Information Source

Primary Disposal Method Incineration [1]

Self-contained breathing
Personal Protective Equipment  apparatus, surgical gloves, [1]

safety goggles, lab coat.

] ) Use in a well-ventilated area;
Handling Precautions ) ) [1]
avoid dust formation.

) Wash with plenty of water;
Accidental Release o [1]
ensure adequate ventilation.

o ) Carbon dioxide, dry chemical
Extinguishing Media [1]
powder, foam, water.

Resource Conservation and
Regulatory Consideration Recovery Act (RCRA) P-Series  [1]
and U-Series may apply.

Disposal Procedure Workflow

The following diagram illustrates the logical flow for the proper disposal of ACP-5862.
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ACP-5862 Disposal Workflow
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Caption: Workflow for the safe disposal of ACP-5862.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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